Cas no 2228863-49-6 (tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate
• CAS No: 2228863-49-6
• MF: C₁₄H₁₉FN₂O₃
• MW: 282.310667276382
• CID: 6502913
• PubChem ID: 165971530
• Update Time: 2025-05-21

tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate
• EN300-1890515
• tert-butyl N-[2-(2-aminopropanoyl)-4-fluorophenyl]carbamate
• 2228863-49-6

• Inchi： 1S/C14H19FN2O3/c1-8(16)12(18)10-7-9(15)5-6-11(10)17-13(19)20-14(2,3)4/h5-8H,16H2,1-4H3,(H,17,19)
• InChI Key： SKVDYKBREPMVOA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C(C)N)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.13797063g/mol
• Monoisotopic Mass: 282.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate

Introduction to Tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate (CAS No. 2228863-49-6)

Tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate, identified by its CAS number 2228863-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of this compound, including the presence of a tert-butyl group, a fluorophenyl ring, and an aminopropanoyl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known steric protecting group in organic synthesis, often employed to shield reactive sites during multi-step synthetic pathways. Its bulkiness can influence the electronic and steric environment of adjacent functional groups, making it a valuable tool in designing molecules with specific three-dimensional conformations. In contrast, the fluorophenyl ring introduces a fluorine atom into the aromatic system, which is a common strategy to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The fluorine atom can modulate electron density through inductive and resonance effects, thereby influencing the compound's reactivity and interaction with biological targets.

The aminopropanoyl moiety adds a secondary amine functionality to the molecule, which can serve as a point of attachment for further derivatization or participate in hydrogen bonding interactions. This segment is particularly interesting from a synthetic perspective, as it can be easily modified through various chemical reactions, such as amide bond formation or nucleophilic substitution. The combination of these structural elements makes Tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate a promising candidate for further exploration in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of novel compounds with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists have been able to identify promising scaffolds for therapeutic intervention. In this context, Tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate has been subjected to docking studies against various protein targets, including enzymes and receptors implicated in human diseases. Preliminary results suggest that this compound exhibits moderate binding affinity to certain therapeutic targets, warranting further experimental validation.

The synthesis of carbamate derivatives remains an active area of research due to their broad spectrum of biological activities. The introduction of fluorine atoms into aromatic rings has been particularly effective in enhancing the pharmacological properties of carbamates. For instance, fluorinated carbamates have shown improved bioavailability and reduced susceptibility to metabolic degradation compared to their non-fluorinated counterparts. This has led to increased interest in developing fluorinated carbamates as lead compounds for drug development.

One notable application of carbamate-based compounds is in the treatment of neurological disorders. Carbamates have been investigated for their potential role as acetylcholinesterase inhibitors, which are critical in managing conditions such as Alzheimer's disease and myasthenia gravis. The structural features of Tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate, particularly the presence of an amine group and a fluorinated aromatic ring, make it a suitable candidate for modulating cholinergic systems. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to their pharmacological applications, carbamates are also valuable tools in synthetic organic chemistry. They serve as key intermediates in the preparation of more complex molecules, including peptidomimetics and heterocyclic compounds. The versatility of carbamate chemistry allows for the construction of diverse molecular architectures with tailored properties. This has opened up new avenues for designing novel therapeutics with improved efficacy and reduced side effects.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. Fluorinated carbamates have been shown to exhibit enhanced binding interactions with biological targets due to changes in electronic distribution and steric hindrance. These modifications often lead to improved pharmacokinetic profiles, making fluorinated derivatives more attractive for clinical development.

Recent studies have also highlighted the importance of understanding the stereochemistry of carbamate derivatives in determining their biological activity. The spatial arrangement of substituents around the carbamate group can influence receptor binding affinity and selectivity. This has prompted researchers to explore chiral fluorinated carbamates as potential therapeutics, with promising results emerging from early-stage clinical trials.

The future direction of research on Tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate will likely involve optimizing its chemical structure for improved biological activity and pharmacokinetic properties. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying key structural determinants that influence potency and selectivity. Additionally, advances in green chemistry principles may enable more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion,Tert-butyl N-2-(2-aminopropanoyl)-4-fluorophenylcarbamate (CAS No. 2228863-49-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile building block for drug discovery efforts targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics that meet modern healthcare demands.